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Compound of Interest

Compound Name: 1,2,3,7-Tetramethoxyxanthone

Cat. No.: B15591398

In-Depth Technical Guide: 1,2,3,7-
Tetramethoxyxanthone

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2,3,7-Tetramethoxyxanthone is a naturally occurring xanthone isolated from the roots of
Polygala tenuifolia.[1] Xanthones, a class of oxygenated heterocyclic compounds, are
recognized for their diverse pharmacological activities.[2][3] Compounds isolated from Polygala
tenuifolia, including various xanthones, have demonstrated significant anti-inflammatory
properties, suggesting potential therapeutic applications.[3][4][5][6] This technical guide
provides a comprehensive overview of 1,2,3,7-Tetramethoxyxanthone, including its
physicochemical properties, a generalized synthetic strategy, and its potential biological
activities, with a focus on anti-inflammatory mechanisms. Due to the limited availability of
specific experimental data in publicly accessible literature, this guide consolidates known
information on closely related compounds and general methodologies.

Compound Profile

1,2,3,7-Tetramethoxyxanthone is a polymethoxylated derivative of the core xanthone scaffold.
Its chemical structure and properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15591398?utm_src=pdf-interest
https://www.benchchem.com/product/b15591398?utm_src=pdf-body
https://www.medchemexpress.com/1-2-3-7-tetramethoxyxanthone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7570142/
https://www.mdpi.com/2304-8158/13/21/3358
https://www.mdpi.com/2304-8158/13/21/3358
https://pmc.ncbi.nlm.nih.gov/articles/PMC9738712/
https://www.researchgate.net/publication/365876953_Chemical_Constituents_of_the_Roots_of_Polygala_tenuifolia_and_Their_Anti-Inflammatory_Effects/download
https://pubmed.ncbi.nlm.nih.gov/36501346/
https://www.benchchem.com/product/b15591398?utm_src=pdf-body
https://www.benchchem.com/product/b15591398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Property Value Source
Molecular Formula C17H1606 MedChemExpress|[1]
Molecular Weight 316.31 g/mol MedChemExpress|[1]
1,2,3,7-tetramethoxyxanthen-
IUPAC Name
9-one
CAS Number 22804-52-0 MedChemExpress|[1]
Natural Source Polygala tenuifolia Willd. MedChemExpress|[1]

Synthesis of 1,2,3,7-Tetramethoxyxanthone

A specific, detailed experimental protocol for the synthesis of 1,2,3,7-Tetramethoxyxanthone
is not extensively documented in readily available scientific literature. However, a general and
plausible synthetic route can be devised based on established methods for the synthesis of
polysubstituted xanthones. The most common approaches involve the condensation of a
substituted benzoic acid with a substituted phenol, followed by cyclization.

Generalized Synthetic Protocol: Friedel-Crafts Acylation
and Cyclization

A common strategy for constructing the xanthone core is the reaction of a suitably substituted
benzoic acid with a phenol derivative, followed by a cyclodehydration reaction. For 1,2,3,7-
Tetramethoxyxanthone, a plausible route would involve the condensation of 2-hydroxy-4-
methoxybenzoic acid with 1,2,3-trimethoxybenzene.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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